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Compound of Interest

Compound Name: N-Isobutylformamide

Cat. No.: B3055034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-
Isobutylformamide (CAS No: 6281-96-5), a valuable building block in organic synthesis and
pharmaceutical development.[1][2] This document details expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized
experimental protocols for data acquisition.

Core Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for N-lIsobutylformamide
based on its chemical structure and data from related compounds. These values serve as a
reference for the identification and characterization of this molecule.

Table 1: *H NMR Spectroscopic Data (Expected Values)
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Chemical Shift (5, o Coupling Constant
Protons Multiplicity
ppm) (3, Hz)
H-1 (Formyl-H) ~8.0-8.2 Singlet (s)
H-2 (N-CH>) ~3.0-3.2 Triplet (t) ~6-7
H-3 (CH) ~1.7-1.9 Multiplet (m)
H-4 (NH) ~55-6.5 Broad Singlet (br s)
H-5 (CHs) ~0.9-1.0 Doublet (d) ~6-7

Table 2: *C NMR Spectroscopic Data (Expected Values)

Carbon Chemical Shift (6, ppm)
C-1(C=0) ~160 - 165

C-2 (N-CHz) ~45 - 50

C-3 (CH) ~28 - 32

C-4 (CHs) ~19 - 22

Functional Group Wavenumber (cm~?) Intensity
N-H Stretch 3300 - 3500 Medium
C-H Stretch (Alkyl) 2850 - 2960 Strong
C=0 Stretch (Amide I) 1630 - 1690 Strong
N-H Bend (Amide II) 1510 - 1570 Medium

Table 4: Mass Spectrometry Data (Expected Fragments)
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miz Proposed Fragment
101 [M]* (Molecular lon)
58 [CH3CH(CH3)CH2NH]*
44 [H2N=CHOH]*

43 [CH(CH3)2]*

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These

P

rotocols are generalized and may require optimization based on the specific instrumentation

used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1.

Sample Preparation:
Weigh approximately 10-20 mg of N-Isobutylformamide.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCls,
DMSO-ds).

Filter the solution through a pipette with a cotton or glass wool plug directly into a clean, dry
5 mm NMR tube.

Ensure the final sample height in the tube is approximately 4-5 cm.
. IH NMR Acquisition:
Spectrometer: 400 MHz or higher field NMR spectrometer.
Pulse Sequence: Standard single-pulse sequence.
Solvent: CDCIs (referenced to & 7.26 ppm) or other appropriate deuterated solvent.

Internal Standard: Tetramethylsilane (TMS) at & 0.00 ppm.
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e Acquisition Parameters:

o

Spectral Width: ~12-16 ppm

[¢]

Acquisition Time: ~2-4 seconds

[¢]

Relaxation Delay: 1-5 seconds

[e]

Number of Scans: 8-16 (adjust for desired signal-to-noise)

o

Temperature: 298 K

3. 3C NMR Acquisition:

o Spectrometer: 100 MHz or higher frequency for 13C NMR.

e Pulse Sequence: Proton-decoupled single-pulse sequence.

e Solvent: CDCIs (referenced to & 77.16 ppm) or other appropriate deuterated solvent.

e Acquisition Parameters:

[¢]

Spectral Width: ~200-240 ppm

[e]

Acquisition Time: ~1-2 seconds

o

Relaxation Delay: 2-10 seconds (longer delays may be needed for quaternary carbons)

[¢]

Number of Scans: 128 or more (adjust for desired signal-to-noise)

[e]

Temperature: 298 K

Infrared (IR) Spectroscopy

1. Sample Preparation (Neat Liquid):

e Place one to two drops of neat N-Isobutylformamide onto the center of a clean, dry salt
plate (e.g., NaCl or KBr).
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Carefully place a second salt plate on top, spreading the liquid into a thin film.

Mount the salt plates in the spectrometer's sample holder.

. Attenuated Total Reflectance (ATR) Method:

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.
Apply a small drop of N-Isobutylformamide directly onto the crystal surface.

Acquire the spectrum.

. Data Acquisition:

Spectrometer: Fourier Transform Infrared (FT-IR) spectrometer.
Range: 4000 - 400 cm~1.

Resolution: 4 cm~1.

Number of Scans: 16-32.

A background spectrum of the clean, empty sample compartment (or clean ATR crystal)
should be collected prior to the sample scan.

Mass Spectrometry (MS)

1

2

. Sample Introduction:

For a pure sample, direct infusion via a syringe pump or introduction via a heated probe can
be used.

For mixtures, separation by Gas Chromatography (GC) prior to MS analysis is
recommended.

. lonization (Electron lonization - EIl):

lonization Energy: 70 eV.
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The sample is vaporized and bombarded with a high-energy electron beam, causing
ionization and fragmentation.

w

. Mass Analysis:

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or other suitable mass analyzer.

Mass Range: Scan a range appropriate for the expected molecular ion and fragments (e.g.,
m/z 30-200).

Visualizations

The following diagrams illustrate key aspects of the spectroscopic analysis of N-
Isobutylformamide.

Caption: General workflow for spectroscopic analysis of a chemical sample.

Caption: Correlation of N-Isobutylformamide's structure with its expected spectroscopic
signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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